N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O3/c1-12-8-13(2)10-15(9-12)22-20(26)19-17(27-3)11-18(25)24(23-19)16-6-4-14(21)5-7-16/h4-11H,1-3H3,(H,22,26)
• InChI Key: UKWIQLHMLGDYMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.
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Scientific Research Applications

Electrochromic Materials and Aromatic Polyamides:

• Liou and Chang (2008) synthesized a new triphenylamine-containing aromatic diamine, demonstrating its potential in creating novel polyamides with good solubility and thermal stability. These materials exhibited useful electrochromic properties, making them suitable for applications in smart windows and displays (Liou & Chang, 2008).

Synthesis and Biological Activity of Novel Compounds:

• Khalifa et al. (2015) explored the synthesis of novel heterocyclic aryl monoazo compounds, demonstrating their effectiveness in dyeing polyester fibers and their potential in antimicrobial and antitumor activities. This research opens possibilities for using such compounds in medical textiles (Khalifa et al., 2015).

Antimicrobial Activity of Derivatives:

• Ahsan et al. (2016) synthesized a series of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, which were found to have significant antimicrobial activities. This study adds to the understanding of the potential medical applications of these compounds (Ahsan et al., 2016).

Antitumor Activity:

• Rewcastle et al. (1987) investigated N-[2-(dimethylamino)ethyl]phenazine-1-carboxamides, demonstrating their antitumor properties. This research contributes to the development of new cancer therapies (Rewcastle et al., 1987).

Cytotoxicity of New Derivatives:

• Hassan et al. (2014) developed new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, demonstrating their cytotoxic effects against Ehrlich Ascites Carcinoma cells. These findings are significant for the development of novel anticancer drugs (Hassan et al., 2014).